4-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H14N6OS/c1-9-13(22-8-18-9)14(21)17-6-11-12(16-4-3-15-11)10-5-19-20(2)7-10/h3-5,7-8H,6H2,1-2H3,(H,17,21)
• InChI Key: WWCLBOVXELYLDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)NCC2=NC=CN=C2C3=CN(N=C3)C
• Molecular Formula: C14H14N6OS
• Molecular Weight: 314.37 g/mol
• CAS No.: 2034562-33-7

Description

4-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C14H14N6OS and its molecular weight is 314.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photosynthetic Electron Transport Inhibition

Research indicates that pyrazole derivatives, including compounds similar to "4-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)thiazole-5-carboxamide," have been explored for their potential to inhibit photosynthetic electron transport. This application is significant in the development of herbicides. Compounds have been evaluated for their ability to interfere with the light-driven reduction of ferricyanide by isolated spinach chloroplasts, with some showing inhibitory properties comparable to commercial herbicides (Vicentini et al., 2005).

Antimycobacterial Activity

Studies on substituted isosteres of pyridine- and pyrazinecarboxylic acids, which share structural similarities with the given compound, have shown antimycobacterial activity. These compounds, tested against Mycobacterium tuberculosis, have exhibited activity potentially useful in the treatment of tuberculosis (Gezginci et al., 1998).

Synthesis and Cytotoxicity

Research into pyrazole derivatives includes the synthesis of compounds for evaluation of their cytotoxicity. This involves investigating the potential of these compounds to inhibit the growth of cancer cells, contributing to the development of new anticancer drugs (Hassan et al., 2014).

Antifungal and Anti-HCV Agents

Compounds derived from thiophene-2-carboxamide, which shares functional groups with the compound , have been synthesized and shown to exhibit remarkable antifungal activity and inhibit the replication of the hepatitis C virus (HCV). This suggests potential applications in treating fungal infections and HCV (Rizk et al., 2017).

Anti-inflammatory Activity

Some pyrazole derivatives have been developed with significant anti-inflammatory activity, suggesting potential for use in treating inflammatory conditions (Maddila et al., 2016).

Mechanism of Action

Target of Action

The primary targets of this compound are Leishmania aethiopica and Plasmodium berghei . These are the causative agents of leishmaniasis and malaria, respectively . The compound has shown potent antileishmanial and antimalarial activities .

Mode of Action

The compound interacts with its targets by inhibiting their growth and proliferation. In the case of Leishmania aethiopica, the compound displayed superior antipromastigote activity . A molecular docking study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of the compound .

Biochemical Pathways

The compound affects the biochemical pathways of the target organisms, leading to their deathIt is known that the compound inhibits the growth and proliferation of leishmania aethiopica and plasmodium berghei .

Pharmacokinetics

The compound’s potent antileishmanial and antimalarial activities suggest that it has good bioavailability .

Result of Action

The result of the compound’s action is the inhibition of the growth and proliferation of Leishmania aethiopica and Plasmodium berghei . This leads to a reduction in the severity of leishmaniasis and malaria in the affected individuals .